1,4-Bis(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazine

• IUPAC Name: 2-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole
• InChI: InChI=1S/C22H24N4O4S2/c1-27-13-5-7-15(29-3)19-17(13)23-21(31-19)25-9-11-26(12-10-25)22-24-18-14(28-2)6-8-16(30-4)20(18)32-22/h5-8H,9-12H2,1-4H3
• InChI Key: VCELUFUXADAJQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCN(CC3)C4=NC5=C(C=CC(=C5S4)OC)OC
• Molecular Formula: C22H24N4O4S2
• Molecular Weight: 472.6 g/mol

Description

1,4-Bis(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazine is a chemical compound. It is related to other compounds such as N1-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N2,N2-diethylethane-1,2-diamine and 1-(4-(4,7-Dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone.

Synthesis Analysis

While specific synthesis methods for 1,4-Bis(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazine were not found, related compounds have been synthesized through various methods. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Scientific Research Applications

Antioxidant Activity

. This makes them potentially useful in the treatment of diseases caused by oxidative stress.

Analgesic Activity

. This suggests that they could be used in the development of new pain medications.

Anti-inflammatory Activity

. This could make them valuable in treating conditions characterized by inflammation.

Antimicrobial Activity

. This means they could be used in the creation of new antimicrobial drugs.

Antifungal Activity

. This suggests potential use in the treatment of fungal infections.

Antiviral Activity

. This could make them useful in the development of antiviral medications.

Neuroprotective Activity

. This suggests they could be used in the treatment of neurodegenerative diseases.

Antitumor or Cytotoxic Activity

. This could make them valuable in the development of new cancer treatments.

Mechanism of Action

Target of Action

It’s known that thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These diverse activities suggest that thiazole derivatives may interact with multiple targets.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular target and the context within which the compound is acting.

Biochemical Pathways

Given the diverse biological activities of thiazole derivatives, it can be inferred that multiple pathways may be affected .

Result of Action

Based on the known activities of thiazole derivatives, it can be inferred that the compound may have a range of effects at the molecular and cellular levels .